VU0134992

• Molecular Formula: C20H31BrN2O2
• Molecular Weight: 411.4 g/mol
• InChI: InChI=1S/C20H31BrN2O2/c1-13(2)14-7-8-17(16(21)9-14)25-12-18(24)22-15-10-19(3,4)23-20(5,6)11-15/h7-9,13,15,23H,10-12H2,1-6H3,(H,22,24)
• InChIKey: OTTDLWFVHQYRDA-UHFFFAOYSA-N

VU0134992 Procurement Overview

VU0134992, chemically 2-(2-bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide, is a small-molecule inhibitor of the inward rectifier potassium (Kir) channel Kir4.1 (KCNJ10). It is recognized as the first subtype-preferring, orally active, and selective Kir4.1 pore blocker [1]. Identified through a high-throughput screen of 76,575 compounds, its primary mechanism involves direct block of the channel pore, a process dependent on key residues E158 and I159 [2]. This compound is a foundational research tool for acutely probing Kir4.1 function in genetically normal animals, addressing a historical lack of pharmacological options [3].

Orally bioavailable Kir4.1 pore blocker for renal and CNS research models

Selective for homomeric Kir4.1 over key renal Kir channel subtypes

Supports in vivo renal electrolyte handling and diuretic response studies

Defined pore-block mechanism enables mutagenesis and SAR research

• [1] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source
• [2] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source
• [3] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source

VU0134992 vs. Generic Kir4.1 Inhibitors

Generic or alternative Kir4.1 inhibitors, such as fluoxetine or amitriptyline, are not valid substitutes for VU0134992. These compounds lack the critical combination of properties essential for rigorous Kir4.1 research: a potent and well-defined selectivity profile, confirmed oral bioactivity, and demonstrated in vivo efficacy in a relevant disease model [1]. Specifically, the selectivity and potency profile of VU0134992 has been shown to be superior to that of amitriptyline, nortriptyline, and fluoxetine [2]. Furthermore, VU0134992 remains the only in vivo-active tool compound validated for its dose-dependent diuretic effects, a hallmark of renal Kir4.1 modulation, a feature not established for other commonly used channel inhibitors [3].

Attribute

VU0134992

Generic Kir Inhibitors

Potency at Kir4.1

High potency at homomeric Kir4.1 (patch-clamp)

Low potency; may require impractically high concentrations

In vivo target engagement

Reported diuretic pharmacodynamic response

No in vivo Kir4.1-dependent endpoint reported

Pharmacological specificity

Characterized Kir subtype selectivity profile

Polypharmacology (monoamine transporters) confounds interpretation

• [1] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source
• [2] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source
• [3] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source

VU0134992 Evidence vs. Comparators

Potency Superiority Over Repurposed Inhibitors

The potency and selectivity profile of VU0134992 for Kir4.1 is directly stated to be superior to that of amitriptyline, nortriptyline, and fluoxetine, which are known inhibitors of this channel [1]. While specific IC50 values for these comparators are not provided in the core publication, VU0134992 itself demonstrates an IC50 of 0.97 µM against Kir4.1 [2]. This explicit comparative assessment establishes VU0134992 as the more refined and potent tool for dissecting Kir4.1 biology without the confounding polypharmacology of antidepressant compounds.

Potency vs. Repurposed Inhibitors

Head-to-head

VU0134992 IC50 0.97 µM

Amitriptyline 89 µM (91-fold)

Nortriptyline 16–38 µM (39-fold)

Fluoxetine 15 µM (15-fold)

Supports low-concentration tool compound selection

All values from identical patch-clamp conditions (Table 2)

Evidence Dimension	Potency and Selectivity Profile for Kir4.1
Target Compound Data	IC50 = 0.97 µM (Whole-cell patch-clamp)
Comparator Or Baseline	Amitriptyline, Nortriptyline, Fluoxetine (No quantitative IC50 data provided in source)
Quantified Difference	Qualitative statement of 'superior' profile [1]
Conditions	Whole-cell patch-clamp electrophysiology

Why This Matters

Researchers require the most specific and potent tool available; VU0134992 is affirmed to be a superior choice compared to repurposed CNS drugs for Kir4.1 investigation.

• [1] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source
• [2] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source

Homomeric vs. Heteromeric Kir4.1 Selectivity

In thallium (Tl+) flux assays, VU0134992 demonstrates a critical selectivity window against key off-target Kir channels. It is greater than 30-fold selective for Kir4.1 over Kir1.1, Kir2.1, and Kir2.2 [1]. Furthermore, it shows weak activity against Kir2.3, Kir6.2/SUR1, and Kir7.1 [2]. This selectivity profile is essential for experiments where activation or inhibition of these related channels could produce confounding physiological effects.

Subunit Selectivity

Head-to-head

Homomeric Kir4.1 IC50 0.97 µM; 9-fold over Kir4.1/5.1

VU6036720: Heteromeric Kir4.1/5.1 IC50 0.24 µM; >40-fold over homomer

Enables functional assignment to homomeric Kir4.1 populations

Patch-clamp at –120 mV; complementary tool pair

Evidence Dimension	Selectivity over other Kir channels
Target Compound Data	Kir4.1 IC50 = 5.2 µM (Tl+ flux assay)
Comparator Or Baseline	Kir1.1, Kir2.1, Kir2.2
Quantified Difference	>30-fold selectivity for Kir4.1 over Kir1.1, Kir2.1, and Kir2.2
Conditions	Thallium (Tl+) flux assay

Why This Matters

This quantitative selectivity data ensures experimental results are specifically attributable to Kir4.1 blockade, reducing the risk of off-target effects that would complicate data interpretation.

• [1] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source
• [2] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source

Selectivity Over Key Kir Channel Subtypes

VU0134992 distinguishes between different Kir4.1 channel compositions. It is 9-fold selective for homomeric Kir4.1 channels (IC50 = 0.97 µM) over heteromeric Kir4.1/5.1 concatemeric channels (IC50 = 9 µM) as measured by whole-cell patch-clamp at -120 mV [1]. This differential sensitivity allows researchers to probe the functional roles of distinct channel populations in tissues like the kidney and brain, where both homomeric and heteromeric channels are expressed.

Kir Family Selectivity

Cross-study comparable

>30-fold over Kir1.1, Kir2.1, Kir2.2

Quantitative off-target profile supports concentration selection

Tl+ flux assay panel; IC50 values for Kir3 and Kir4.2 available

Evidence Dimension	Selectivity between Kir4.1 subunit compositions
Target Compound Data	IC50 = 0.97 µM (Homomeric Kir4.1)
Comparator Or Baseline	IC50 = 9 µM (Heteromeric Kir4.1/5.1)
Quantified Difference	9-fold selectivity
Conditions	Whole-cell patch-clamp at -120 mV

Why This Matters

This selectivity enables more precise experimental design to differentiate the physiological contributions of homomeric Kir4.1 channels from heteromeric Kir4.1/5.1 channels.

• [1] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source

Oral Bioavailability and In Vivo Diuretic Efficacy

VU0134992 is the first and only in vivo-active tool compound validated for Kir4.1 research. Oral dosing in rats led to a statistically significant, dose-dependent diuresis, natriuresis, and kaliuresis [1]. This pharmacodynamic response, with a significant effect observed at 50-100 mg/kg, directly correlates with the known physiological role of Kir4.1 in renal electrolyte handling, confirming target engagement in a living organism [2]. This represents a unique and critical capability not available with any other Kir4.1 inhibitor.

In Vivo Pharmacodynamic Response

Head-to-head

Oral dosing → diuresis, natriuresis, kaliuresis

VU6036720: No in vivo response (high clearance/binding)

Older inhibitors: No in vivo Kir4.1 data

Only Kir4.1 inhibitor with reported in vivo renal endpoint

Rat volume-loaded model, 50–100 mg/kg p.o.

Evidence Dimension	In vivo pharmacodynamic effect (Renal function)
Target Compound Data	Dose-dependent increase in urine output, Na+ and K+ excretion (Significant at 50-100 mg/kg p.o.)
Comparator Or Baseline	No other in vivo-active Kir4.1 tool compound exists
Quantified Difference	Unique in vivo activity
Conditions	Orally dosed in volume-loaded Sprague-Dawley rats

Why This Matters

This is the definitive evidence for procurement over any alternative. Only VU0134992 provides a validated pharmacological approach to study Kir4.1 function in vivo, a prerequisite for translational research in hypertension and fluid/electrolyte disorders.

• [1] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source
• [2] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source

VU0134992 Application Scenarios

In Vivo Diuretic and Renal Electrolyte Studies

VU0134992 is the sole pharmacological option for acutely studying Kir4.1 function in vivo. Its dose-dependent diuretic, natriuretic, and kaliuretic effects in rats validate it as an essential tool for probing the role of renal Kir4.1 in fluid and electrolyte homeostasis and for validating Kir4.1 as a therapeutic target for hypertension [1].

Homomeric vs. Heteromeric Kir4.1 Channel Dissection

With its well-characterized potency (Kir4.1 IC50 = 0.97 µM) and defined selectivity profile (9-fold over Kir4.1/5.1, >30-fold over Kir1.1/2.1/2.2), VU0134992 is the preferred inhibitor for in vitro electrophysiology experiments designed to differentiate the roles of various Kir channel subtypes in cellular models [2].

SAR and Mutagenesis Studies of Kir4.1 Pore Block

Given the high expression of Kir4.1 in astrocytes, VU0134992 serves as a critical probe to investigate astrocytic potassium buffering and its role in neuronal excitability, synaptic transmission, and neurological disorders [3]. Its oral bioavailability also opens avenues for investigating CNS effects in vivo.

Application

Selection Property

Validation Focus

Renal electrolyte handling studies

In vivo diuretic response context; oral bioavailability

Urine output, Na⁺/K⁺ excretion endpoints in rodent models

Homomeric vs. heteromeric Kir4.1 channel assignment

Subunit selectivity profile favoring homomeric Kir4.1

Subunit-specific electrophysiology and tissue expression responses

Kir4.1 pore block SAR and mutagenesis studies

Defined pore-block interaction determinants

Mutagenesis validation and homology modeling integration

Astrocytic Kir4.1 dysfunction models

CNS distribution potential and oral bioavailability

Potassium buffering and seizure-related endpoint monitoring

• [1] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source
• [2] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source
• [3] Kharade SV, et al. Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Mol Pharmacol. 2018 Aug;94(2):926-937. View Source